Cas no 1005298-26-9 (N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(2-fluorophenoxy)acetamide)

• Product Name: N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(2-fluorophenoxy)acetamide
• CAS No: 1005298-26-9
• MF: C₂₁H₂₁FN₂O₃
• MW: 368.401448965073
• CID: 5507205
• Update Time: 2025-10-28

N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(2-fluorophenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(cyclopropanecarbonyl)-3,4-dihydro-2H-quinolin-6-yl]-2-(2-fluorophenoxy)acetamide
• N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(2-fluorophenoxy)acetamide

• Inchi： 1S/C21H21FN2O3/c22-17-5-1-2-6-19(17)27-13-20(25)23-16-9-10-18-15(12-16)4-3-11-24(18)21(26)14-7-8-14/h1-2,5-6,9-10,12,14H,3-4,7-8,11,13H2,(H,23,25)
• InChI Key： HJGZPQQRBZYPII-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2C(C1CC1)=O)(=O)COC1=CC=CC=C1F

Additional information on N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(2-fluorophenoxy)acetamide

Introduction to N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(2-fluorophenoxy)acetamide and Its Significance in Modern Chemical Biology

N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(2-fluorophenoxy)acetamide is a sophisticated organic compound characterized by its intricate molecular structure and potential biological activities. This compound, identified by the CAS number 1005298-26-9, has garnered significant attention in the field of chemical biology due to its unique chemical properties and promising applications in drug discovery and therapeutic development.

The molecular framework of N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(2-fluorophenoxy)acetamide encompasses a cyclopropane ring fused with a tetrahydroquinoline core, which is further functionalized with a 2-fluorophenoxyacetylamide moiety. This structural configuration endows the compound with a high degree of versatility, making it a valuable scaffold for designing novel bioactive molecules.

In recent years, there has been a growing interest in exploring the pharmacological potential of tetrahydroquinoline derivatives. These compounds have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of fluorine atoms into the molecular structure can significantly enhance the metabolic stability and binding affinity of these derivatives, thereby improving their therapeutic efficacy.

The cyclopropane moiety in N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(2-fluorophenoxy)acetamide is particularly noteworthy. Cyclopropane rings are known for their unique electronic properties and their ability to engage in specific interactions with biological targets. This feature makes them valuable for designing molecules that can selectively modulate biological pathways.

Recent studies have highlighted the importance of fluorinated aromatic rings in drug design. The presence of a 2-fluorophenoxy group in this compound can enhance its binding interactions with biological targets by increasing hydrophobicity and reducing metabolic degradation. This modification has been widely employed in the development of modern pharmaceuticals to improve their pharmacokinetic profiles.

The synthesis of N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(2-fluorophenoxy)acetamide involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the cyclopropane ring into the tetrahydroquinoline core necessitates specialized synthetic methodologies to ensure high yield and purity. Advanced techniques such as transition metal-catalyzed reactions and cross-coupling reactions have been instrumental in achieving these objectives.

The biological evaluation of this compound has revealed several promising activities. In vitro studies have demonstrated its ability to inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in tumor progression. Additionally, preclinical investigations have shown that it exhibits significant anti-inflammatory effects by modulating cytokine production and immune cell function.

The structural features of N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(2-fluorophenoxy)acetamide make it an attractive candidate for further development as a therapeutic agent. Its ability to interact with multiple biological targets suggests that it may have broad-spectrum activity against various diseases. Furthermore, its chemical stability and favorable pharmacokinetic properties make it a suitable candidate for clinical translation.

As research in chemical biology continues to advance, compounds like N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(2-fluorophenoxy)acetamide will play an increasingly important role in the discovery and development of new drugs. The integration of computational chemistry and high-throughput screening technologies will further accelerate the process of identifying novel bioactive molecules with improved therapeutic profiles.

In conclusion, N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(2-fluorophenoxy)acetamide is a structurally complex and biologically active compound with significant potential in drug discovery. Its unique molecular features make it a valuable scaffold for designing novel therapeutic agents targeting various diseases. As research in this field progresses，this compound will continue to be explored for its pharmacological applications，contributing to advancements in modern medicine.